N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-2-ylethyl]-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C15H19N5O2S/c1-10-8-11(2)20(18-10)12(13-4-3-7-23-13)9-17-15(22)19-6-5-16-14(19)21/h3-4,7-8,12H,5-6,9H2,1-2H3,(H,16,21)(H,17,22)
• InChI Key: SXJVZURSOYZROG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(CNC(=O)N2CCNC2=O)C3=CC=CS3)C
• Molecular Formula: C15H19N5O2S
• Molecular Weight: 333.4 g/mol

Description

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-oxoimidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C15H19N5O2S and its molecular weight is 333.41. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-oxoimidazolidine-1-carboxamide is involved in various chemical synthesis processes. For instance, in the study of unexpected reactions of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, this compound plays a role in the formation of N-{5-(4-oxo-8-phenyl-1,4-dihydropyrazolo[5,1-c][1,2,4]-triazin-3-yl)-1,3-triazol-2-yl}formamides, demonstrating its utility in complex organic reactions (Ledenyova et al., 2018).

Antitumor Applications

Compounds structurally similar to N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-oxoimidazolidine-1-carboxamide have shown promising results in antitumor studies. In research on pyrazolo[3,4-d]pyrimidine and pyrazole derivatives, significant effects were observed in mouse tumor model cancer cell lines, suggesting potential antitumor applications (Nassar et al., 2015).

Crystal Structure Analysis

The crystal structure of similar compounds, such as 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, has been determined, emphasizing the importance of structural analysis in understanding the chemical properties and potential applications of these compounds (Prabhuswamy et al., 2016).

Antidepressant and Anticonvulsant Activities

Studies have shown that pyrazole derivatives exhibit antidepressant and anticonvulsant activities. This suggests that compounds like N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-oxoimidazolidine-1-carboxamide could potentially be explored for similar pharmacological effects (Abdel‐Aziz et al., 2009).

Antibacterial Agents

Some pyrazole carboxamides have been investigated for their antibacterial properties, particularly against Staphylococcus aureus and Bacillus subtilis. This points to the potential of N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-2-oxoimidazolidine-1-carboxamide and related compounds in the development of new antibacterial agents (Palkar et al., 2017).